Cas no 34560-22-0 (Phenol,2,2'-methylenebis[6-(1,1-dimethylethyl)-3,4-dimethyl-)

• Product Name: Phenol,2,2'-methylenebis[6-(1,1-dimethylethyl)-3,4-dimethyl-
• CAS No: 34560-22-0
• MF: C₂₅H₃₆O₂
• MW: 368.552147865295
• CID: 318241
• PubChem ID: 14636760
• Update Time: 2025-04-19

Phenol,2,2'-methylenebis[6-(1,1-dimethylethyl)-3,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 2,2'-Methylenebis(6-tert-butyl-3,4-xylenol)
• 6-tert-butyl-2-[(3-tert-butyl-2-hydroxy-5,6-dimethylphenyl)methyl]-3,4-dimethylphenol
• 2,2'-METHYLENEBIS[6-TERT-BUTYL-3,4-XYLENOL]
• 34560-22-0
• SCHEMBL9768525
• EINECS 252-086-6
• NS00029682
• DTXSID80188097
• Phenol,2,2'-methylenebis[6-(1,1-dimethylethyl)-3,4-dimethyl-

• Inchi： 1S/C25H36O2/c1-14-11-20(24(5,6)7)22(26)18(16(14)3)13-19-17(4)15(2)12-21(23(19)27)25(8,9)10/h11-12,26-27H,13H2,1-10H3
• InChI Key： CVWCOXJKYNCOJN-UHFFFAOYSA-N
• SMILES： OC1C(=C(C)C(C)=CC=1C(C)(C)C)CC1=C(C)C(C)=CC(=C1O)C(C)(C)C

Computed Properties

• Exact Mass: 368.27168
• Monoisotopic Mass: 368.271530387g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.9
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes